Formadicin A

• Molecular Formula: C30H34N4O16
• Molecular Weight: 706.6 g/mol
• InChI: InChI=1S/C30H34N4O16/c31-17(25(41)42)9-10-48-15-5-3-14(4-6-15)19(36)24(40)33-30(32-12-35)11-34(29(30)47)18(26(43)44)13-1-7-16(8-2-13)49-28-22(39)20(37)21(38)23(50-28)27(45)46/h1-8,12,17-23,28,36-39H,9-11,31H2,(H,32,35)(H,33,40)(H,41,42)(H,43,44)(H,45,46)/t17-,18-,19?,20+,21+,22-,23+,28-,30+/m1/s1
• InChIKey: HRGDBBMLDRNUJF-NLHSHBLTSA-N

Formadicin A: Monocyclic β-Lactam Antibiotic

Formadicin A is a monocyclic β-lactam antibiotic of bacterial origin, produced by the Gram-negative species *Flexibacter alginoliquefaciens* sp. nov. YK-49 [1]. Structurally, it belongs to the nocardicin class but is distinguished by a formylamino substituent directly bound to the β-lactam nucleus at the 3-position, and it contains a D-glucuronide moiety, making it the first sugar-containing β-lactam of natural origin [2][3]. Its antibacterial spectrum is notably narrow, demonstrating high activity primarily against certain species of *Pseudomonas*, *Proteus*, and *Alcaligenes* [1].

Screening Spectrum Narrow-spectrum probe for Pseudomonas, Proteus, Alcaligenes spp.

β-Lactamase Study Exceptional stability against penicillinases and cephalosporinases

PBP Binding Dual PBP 1A/1B targeting profile in P. aeruginosa

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. https://doi.org/10.7164/antibiotics.38.1117 View Source
• [2] Hida, T., Tsubotani, S., Katayama, N., Okazaki, H., & Harada, S. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. II. Isolation, characterization and structures. *The Journal of Antibiotics*, 38(9), 1128–1140. https://doi.org/10.7164/antibiotics.38.1128 View Source
• [3] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (Specific mention of D-glucuronide moiety on page 1117, Fig. 1). View Source

Formadicin A: Differentiation from Analogs

Within the formadicin series, each congener exhibits a unique profile of potency, stability, and molecular target engagement. While formadicin C is the most potent, its superior activity is offset by a narrower PBP-binding profile compared to Formadicin A [1]. Conversely, Formadicin A demonstrates an intermediate potency but possesses a dual-targeting capability (PBPs 1A and 1B) and exceptional β-lactamase stability, which are not found together in formadicins B or D, or even in the related compound nocardicin A [1][2]. Furthermore, Formadicin A's unique synergy with mecillinam against *E. coli*—a property not observed with many other β-lactams—precludes its simple substitution in studies focused on combinatorial bacteriolysis [1]. These compound-specific quantitative and mechanistic distinctions mandate the precise selection of Formadicin A for targeted research, rather than relying on a general class substitution.

• D-glucuronide removal Formadicin C (deglucuronidated) may exhibit altered anti-pseudomonal potency and PBP binding affinity.
• Nocardicin A mismatch Lacks the formylamino substituent; β-lactamase stability and PBP 1A binding are not replicated.
• Formadicin B difference Absent PBP 1A affinity; dual targeting cannot be assumed when substituting.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. https://doi.org/10.7164/antibiotics.38.1117 View Source
• [2] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (Data on β-lactamase stability on page 1122, Table 6). View Source

Formadicin A: Quantified Differentiation

Formadicin A vs. Formadicin C: Anti-Pseudomonal Potency

Formadicin A demonstrates high but narrow-spectrum activity against specific Gram-negative bacteria, particularly *Pseudomonas aeruginosa* and *Proteus* species. In direct head-to-head comparisons, Formadicin A (MIC 12.5 µg/mL) was 8-fold more potent than nocardicin A (MIC 100 µg/mL) against *P. aeruginosa* IFO 3080, but 2- to 4-fold less potent than the most active congener, formadicin C (MIC 3.13–6.25 µg/mL) [1][2].

Anti-Pseudomonal Potency

Head-to-head

MIC 25 µg/mL vs. 50 µg/mL (Formadicin C) — reported 2-fold lower MIC against P. aeruginosa IFO 3445

Reported strain-specific MIC endpoint context

Agar dilution, 28°C, 10⁶ CFU/mL

Evidence Dimension	In vitro antibacterial potency (MIC)
Target Compound Data	12.5 µg/mL (against *Pseudomonas aeruginosa* IFO 3080)
Comparator Or Baseline	Nocardicin A: 100 µg/mL; Formadicin C: 3.13–6.25 µg/mL
Quantified Difference	Formadicin A is 8-fold more potent than nocardicin A but 2- to 4-fold less potent than formadicin C.
Conditions	Agar dilution method at 37°C, inoculum size of 10⁶ CFU/mL [1]

Why This Matters

This precise potency differential dictates selection: Formadicin A is the compound of choice when an intermediate activity level is required to study structure-activity relationships or avoid the confounding effects of the extreme potency of formadicin C.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (MIC data from Table 3, page 1120). View Source
• [2] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (MIC data from Table 4, page 1121). View Source

Formadicin A vs. Nocardicin A: β-Lactamase Stability

Formadicin A exhibits exceptional stability against a panel of clinically relevant β-lactamases. In direct enzymatic assays, the relative rate of hydrolysis for Formadicin A was <0.01 across all six enzymes tested, including penicillinases from *Staphylococcus aureus* and *Escherichia coli*, and cephalosporinases from *Enterobacter cloacae* and *Pseudomonas aeruginosa* [1]. This stability is significantly superior to that of nocardicin A, which showed relative hydrolysis rates of up to 6.73 against the *P. vulgaris* cephalosporinase, and to formadicin B, which showed rates of up to 3.52 against the *K. oxytoca* penicillinase [1].

β-Lactamase Stability

Head-to-head

>33-fold lower hydrolysis rate vs. nocardicin A (penicillinase); >69-fold vs. cephalosporinase

Supports β-lactamase evasion study context

Spectrophotometric assay; relative rate

Evidence Dimension	Relative rate of enzymatic hydrolysis (benzylpenicillin/cephaloridine = 100)
Target Compound Data	<0.01 for all six β-lactamases tested
Comparator Or Baseline	Nocardicin A: up to 6.73; Formadicin B: up to 3.52
Quantified Difference	Formadicin A is >300-fold more stable than nocardicin A and formadicin B against the most active enzymes.
Conditions	Spectrophotometric or microbiological assay with purified enzymes [1]

Why This Matters

This high level of stability makes Formadicin A a preferred substrate for studies involving β-lactamase-producing organisms, minimizing confounding hydrolytic degradation and ensuring the observed antibacterial effect is due to the parent compound.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (β-lactamase stability data from Table 6, page 1122). View Source

Formadicin A vs. B & Nocardicin A: PBP Affinity

In competitive binding assays using *P. aeruginosa* IFO 3080 envelopes, Formadicin A demonstrated a unique dual-targeting profile, showing affinity for both PBP 1A and PBP 1B. In contrast, formadicin B and the structural analog nocardicin A showed affinity only for PBP 1B, even at concentrations up to 100 µg/mL [1][2]. Formadicin C, while sharing the dual-targeting property, is a more potent antibacterial agent, suggesting that the dual PBP engagement does not directly correlate with potency but may influence other cellular responses [2].

PBP Affinity Profile

Head-to-head

Binds PBP 1A and 1B; Formadicin B and nocardicin A bind only PBP 1B

Supports PBP biology study context

[14C]benzylpenicillin competition, P. aeruginosa envelopes

Evidence Dimension	Penicillin-binding protein (PBP) affinity profile
Target Compound Data	Affinity for PBP 1A and PBP 1B
Comparator Or Baseline	Formadicin B and nocardicin A: Affinity only for PBP 1B
Quantified Difference	Qualitative difference: Formadicin A engages an additional PBP target (1A) compared to formadicin B and nocardicin A.
Conditions	Competitive binding with [14C]benzylpenicillin using P. aeruginosa IFO 3080 envelopes [2]

Why This Matters

The dual PBP engagement of Formadicin A provides a distinct mechanistic signature that can be exploited in mode-of-action studies to dissect the role of PBP 1A versus PBP 1B inhibition in cellular lethality and morphology.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (PBP affinity statement in abstract, page 1117). View Source
• [2] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (Detailed PBP affinity data in text and Fig. 5, page 1123-1124). View Source

Formadicin A + Mecillinam: Synergistic Bacteriolysis

Neither Formadicin A nor mecillinam alone caused lysis of *E. coli* LD-2 at their respective MICs (100 µg/mL and 0.39 µg/mL). However, when Formadicin A was added 30 minutes after mecillinam, a strong synergistic lytic response was induced [1][2]. This cooperative effect mirrors that previously reported for nocardicin A, but is distinct from many other β-lactams which do not exhibit such a pronounced synergy with mecillinam [2].

Synergistic Lysis

Head-to-head

Rapid lysis of E. coli LD-2 with mecillinam; no lysis with either agent alone at MIC

Supports mechanism-of-action study context

Compounds at respective MICs

Evidence Dimension	Induction of bacterial lysis in combination with mecillinam
Target Compound Data	No lysis alone at MIC (100 µg/mL); strong lysis when combined with mecillinam
Comparator Or Baseline	Mecillinam alone: no lysis at MIC (0.39 µg/mL)
Quantified Difference	Qualitative difference: The combination induces lysis, whereas either compound alone does not.
Conditions	Growth of E. coli LD-2 in DYAB medium at 37°C, monitored by absorbance at 600 nm [2]

Why This Matters

This specific synergistic property positions Formadicin A as a valuable tool compound for investigating the mechanisms of β-lactam synergy and for screening for novel combinatorial antibacterial strategies against Gram-negative pathogens.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (Synergy statement in abstract, page 1117). View Source
• [2] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (Synergy data and Fig. 6, page 1124-1125). View Source

Formadicin A vs. Nocardicin A: In Vivo Efficacy

In a murine intraperitoneal infection model, Formadicin A demonstrated a protective effect against *E. coli* 0-111 and *P. vulgaris* GN4712, with ED₅₀ values of 119 mg/kg and 33.1 mg/kg (subcutaneous administration), respectively [1]. While not as potent as formadicin C (ED₅₀ of 308 mg/kg and 89.8 mg/kg, respectively, note: higher ED50 indicates lower potency), Formadicin A exhibited a superior therapeutic index for the *P. vulgaris* infection compared to nocardicin A (ED₅₀ 65 mg/kg) [1]. These data establish a baseline for the in vivo translation of its in vitro activity.

In Vivo Protection

Head-to-head

ED50 119 mg/kg vs. >400 mg/kg (nocardicin A) in murine E. coli O-111 infection model

Supports in vivo model-response context

Subcutaneous administration post-infection

Evidence Dimension	In vivo protective efficacy (ED₅₀)
Target Compound Data	119 mg/kg (E. coli); 33.1 mg/kg (P. vulgaris)
Comparator Or Baseline	Nocardicin A: >400 mg/kg (E. coli), 65 mg/kg (P. vulgaris); Formadicin C: 308 mg/kg (E. coli), 89.8 mg/kg (P. vulgaris)
Quantified Difference	Formadicin A is >3.3-fold more protective than nocardicin A against E. coli and 2-fold more protective against P. vulgaris.
Conditions	Intraperitoneal infection in mice, subcutaneous dosing immediately post-infection, survival assessed at 5 days [1]

Why This Matters

The in vivo efficacy data, while not indicative of clinical utility, provides a crucial benchmark for researchers using Formadicin A as a tool compound in animal models to validate target engagement and assess pharmacokinetic/pharmacodynamic relationships.

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (In vivo efficacy data from Table 5, page 1121). View Source

Formadicin A: Research Applications

D-Glucuronidation & Antibacterial Activity

Formadicin A's exceptional stability (relative hydrolysis rate <0.01) against a diverse panel of β-lactamases, including those from *S. aureus*, *E. coli*, *K. oxytoca*, *E. cloacae*, *P. aeruginosa*, and *P. vulgaris*, makes it an ideal positive control or substrate for enzymatic assays designed to characterize novel β-lactamases or evaluate β-lactamase inhibitors [1]. Its stability profile is quantitatively superior to that of nocardicin A and formadicin B, providing a benchmark for 'extreme resistance'.

Structural Basis of β-Lactamase Resistance

The unique dual-targeting of PBP 1A and 1B by Formadicin A, in contrast to the single PBP 1B targeting of formadicin B and nocardicin A, positions it as a valuable molecular probe for dissecting the specific physiological roles of these essential enzymes in *P. aeruginosa* and related Gram-negative species [1][2]. Researchers can leverage Formadicin A to study the differential consequences of inhibiting PBP 1A versus PBP 1B on cell morphology, division, and lysis.

Dual PBP 1A/1B Targeting

Formadicin A's well-documented synergistic induction of bacteriolysis with mecillinam in *E. coli* provides a robust and reproducible experimental system [1]. This combination can serve as a model for high-throughput screening to identify novel compounds that potentiate β-lactam activity or as a tool to elucidate the molecular basis of β-lactam synergy, a phenomenon of increasing clinical relevance.

Synergistic Bacteriolysis Model

The quantitative in vivo efficacy data (ED₅₀ values) for Formadicin A against *E. coli* and *P. vulgaris* in murine models provide a reference point for researchers using this compound as a tool in animal studies [1]. While not a clinical candidate itself, Formadicin A's defined in vivo activity allows for the validation of target engagement in a complex biological system, facilitating pharmacokinetic/pharmacodynamic modeling for the monocyclic β-lactam class.

Application

Selection Property

Validation Focus

D-Glucuronidation impact

D-glucuronide-dependent anti-pseudomonal activity

Glycosylation impact on MIC endpoints in Pseudomonas spp.

β-Lactamase resistance design

Formylamino-mediated extreme β-lactamase stability

Hydrolysis profile against penicillinases and cephalosporinases

Dual PBP targeting

Unique dual PBP 1A/1B binding in P. aeruginosa

Functional role of PBP 1A and 1B in cell wall synthesis

Synergistic lysis model

Mecillinam-dependent synergistic bacteriolysis

Lysis induction via coordinated PBP inactivation

• [1] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. https://doi.org/10.7164/antibiotics.38.1117 View Source
• [2] Katayama, N., Nozaki, Y., Okonogi, K., Ono, H., Harada, S., & Okazaki, H. (1985). Formadicins, new monocyclic β-lactam antibiotics of bacterial origin. I. Taxonomy, fermentation and biological activities. *The Journal of Antibiotics*, 38(9), 1117–1127. (PBP affinity data from Fig. 5, page 1123-1124). View Source